Cas no 1807394-71-3 (3,5-Dichloro-2-fluorocinnamic acid)

3,5-Dichloro-2-fluorocinnamic acid structure
1807394-71-3 structure
Product Name:3,5-Dichloro-2-fluorocinnamic acid
CAS No:1807394-71-3
MF:C9H5Cl2FO2
MW:235.039204359055
CID:4708239
Update Time:2023-08-15

3,5-Dichloro-2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichloro-2-fluorocinnamic acid
    • Inchi: 1S/C9H5Cl2FO2/c10-6-3-5(1-2-8(13)14)9(12)7(11)4-6/h1-4H,(H,13,14)/b2-1+
    • InChI Key: IYDBHEGDCYIXJR-OWOJBTEDSA-N
    • SMILES: ClC1=CC(=CC(/C=C/C(=O)O)=C1F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Topological Polar Surface Area: 37.3
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